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Compound of Interest

Compound Name:

N-(3-Aminopropyl)-N-

methylcarbamic acid tert-butyl

ester

Cat. No.: B132567 Get Quote

This technical guide provides an in-depth overview of tert-butyl N-(3-aminopropyl)-N-

methylcarbamate, a key building block in contemporary drug discovery and development.

Tailored for researchers, medicinal chemists, and professionals in the pharmaceutical industry,

this document details its chemical properties, applications, relevant experimental protocols, and

its role in targeted protein degradation.

Chemical Identity and Properties
The compound, commonly referred to as N-(3-Aminopropyl)-N-methylcarbamic acid tert-
butyl ester, is systematically named tert-butyl N-(3-aminopropyl)-N-methylcarbamate

according to IUPAC nomenclature.[1] It is a bifunctional molecule featuring a Boc-protected

secondary amine and a free primary amine, making it a valuable intermediate in multi-step

organic synthesis.

A variety of synonyms are used in literature and commercial listings to identify this compound:

3-(N-tert-Butoxycarbonyl-N-methylamino)propylamine[2]

N-(3-Aminopropyl)-N-(methyl)carbamic Acid tert-butyl Ester[1]

N-(3-Aminopropyl)-N-methylcarbamic Acid 1,1-dimethylethyl Ester
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N-Boc-N-methyl-1,3-diaminopropane[1]

Table 1: Physicochemical Properties

Property Value

IUPAC Name
tert-butyl N-(3-aminopropyl)-N-

methylcarbamate[1]

Molecular Formula C₉H₂₀N₂O₂[1][2]

Molecular Weight 188.27 g/mol [1][2]

CAS Number 150349-36-3[1]

Appearance Colourless oil

Applications in Drug Development
tert-butyl N-(3-aminopropyl)-N-methylcarbamate is a crucial reagent, primarily utilized as a

flexible linker in the synthesis of complex therapeutic molecules, most notably Proteolysis

Targeting Chimeras (PROTACs).[3] PROTACs are heterobifunctional molecules engineered to

recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent

degradation of the target protein by the proteasome.[4]

This linker has been integral in the development of PROTACs targeting key proteins in

oncology, such as:

Androgen Receptor (AR): The AR signaling pathway is a primary driver in the progression of

prostate cancer.[5][6] PROTACs that induce the degradation of AR have emerged as a

promising therapeutic strategy to overcome resistance to traditional AR antagonists.[5][7][8]

Bromodomain and Extra-Terminal (BET) Proteins: BET proteins, including BRD2, BRD3, and

BRD4, are epigenetic readers that regulate the transcription of key oncogenes like c-Myc.[4]

[9] BET-targeting PROTACs have demonstrated potent anticancer activity in various cancer

models.[9][10][11]
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Synthesis of tert-butyl N-(3-aminopropyl)-N-
methylcarbamate
This protocol outlines a general procedure for the synthesis of the title compound.

Materials:

N-methyl-1,3-propanediamine

Di-tert-butyl dicarbonate (Boc₂O)

Methanol

35% Hydrochloric acid solution

10% Sodium hydroxide solution

Dichloromethane

Anhydrous magnesium sulfate

Procedure:

Dissolve N-methyl-1,3-propanediamine (1.0 eq) in methanol.[2]

Cool the solution to 0 °C and slowly add 35% hydrochloric acid, followed by stirring.[2]

Stir the reaction mixture at room temperature for 30 minutes.[2]

Cool the solution to -10 °C and slowly add di-tert-butyl dicarbonate (1.3 eq).[2]

After the reaction is complete, concentrate the mixture under reduced pressure.[2]

Alkalize the residue with a 10% aqueous sodium hydroxide solution.[2]

Extract the aqueous phase with dichloromethane.[2]

Dry the combined organic phases with anhydrous magnesium sulfate.[2]
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Concentrate the organic phase under reduced pressure and purify the residue by silica gel

column chromatography (eluent: dichloromethane:methanol:ammonia = 100:9:1) to yield the

final product.[2]

¹H NMR Spectroscopy Analysis
Accurate characterization of the synthesized compound is critical. The following protocol details

the acquisition of a ¹H NMR spectrum.

Sample Preparation:

Weigh approximately 5-10 mg of tert-butyl N-(3-aminopropyl)-N-methylcarbamate.

Dissolve the sample in an appropriate deuterated solvent (e.g., CDCl₃) in a clean NMR tube.

Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Instrument Parameters (Example for a 400 MHz spectrometer):

Pulse Program: Standard single pulse

Acquisition Time: ~2-4 seconds

Relaxation Delay: ~1-5 seconds

Number of Scans: 16-64 (adjust based on sample concentration)

Data Processing:

Apply a Fourier transform to the Free Induction Decay (FID).

Perform phase and baseline corrections.

Calibrate the chemical shift scale to the TMS peak at 0.00 ppm.

Integrate the peaks to determine the relative number of protons.

Quantitative Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5242948.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: ¹H NMR Spectral Data of tert-butyl N-(3-aminopropyl)-N-methylcarbamate

The following data was obtained in CDCl₃ at 400 MHz.[2]

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

3.29 broad 2H -CH₂-NH₂

2.83 s 3H -N-CH₃

2.69 t (J = 6Hz) 2H -N-CH₂-CH₂-

1.64 m 2H -CH₂-CH₂-CH₂-

1.46 s 9H (CH₃)₃C-O-CO-

1.38 s 2H -CH₂-CH₂-NH₂

Signaling Pathways and Workflow Visualizations
The following diagrams, generated using the DOT language, illustrate key concepts and

workflows related to the application of tert-butyl N-(3-aminopropyl)-N-methylcarbamate.
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Caption: General mechanism of action for a PROTAC.
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Caption: Androgen Receptor signaling and its disruption by a PROTAC.
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Start:
N-methyl-1,3-propanediamine

1. Dissolve in MeOH
2. Add HCl (0°C) 3. Add Boc₂O (-10°C) 4. Concentrate

5. Alkalize (NaOH)
6. Extraction (DCM)

7. Dry (MgSO₄) 8. Column Chromatography
Product:

tert-butyl N-(3-aminopropyl)
-N-methylcarbamate

Click to download full resolution via product page

Caption: Workflow for the synthesis of the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to tert-butyl N-(3-
aminopropyl)-N-methylcarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132567#n-3-aminopropyl-n-methylcarbamic-acid-tert-
butyl-ester-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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